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Compound of Interest

Compound Name: Methyl prolinate hydrochloride

Cat. No.: B554962

An In-depth Technical Guide to the Safety and Handling of Methyl Prolinate Hydrochloride

For researchers, scientists, and drug development professionals, understanding the safety and
handling precautions for chemical reagents is paramount to ensuring a safe laboratory
environment. This guide provides a comprehensive overview of the safety protocols for methyl
prolinate hydrochloride, a common reagent in organic synthesis.

Hazard Identification and Classification

Methyl prolinate hydrochloride's hazard classification can vary depending on the supplier
and the criteria used. While some safety data sheets (SDS) do not classify it as a hazardous
substance under normal handling conditions, others identify it as a hazardous chemical that
can cause skin and eye irritation.[1][2] It is prudent to handle this compound with care,
assuming it to be potentially hazardous.

Hazard Statements:
o Causes skin irritation.[2]
o Causes serious eye irritation.[2]

Physical and Chemical Properties

A summary of the known physical and chemical properties of methyl prolinate hydrochloride
is presented in the table below.
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Property Value Reference
Molecular Formula C6H11NO2 - HCI [3]
Molecular Mass 165.62 g/mol [4]
Appearance White, hygroscopic powder [1]

Melting Point 69-71°C [2][4]
Solubility Mixes with water [1]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when

handling methyl prolinate hydrochloride.

PPE

Specifications

Eye Protection

Safety glasses with side-shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber,

neoprene).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Not required under normal use with adequate
ventilation. If dust is generated, a NIOSH-

approved respirator is recommended.

Safe Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

e Ensure good ventilation in the work area.[3]
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Avoid contact with skin and eyes.[3][4]

Avoid breathing dust.

Storage:

First Aid Measures

Wash hands thoroughly after handling.[2][3]

Store in a cool, well-ventilated place.[3][4]

Keep the container tightly closed.[3][4][5]

Do not eat, drink, or smoke in the laboratory.[3]

Protect from moisture, as the compound is hygroscopic.[4][5]

Store away from incompatible materials such as strong oxidizing agents.[5]

In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.[3][4]

Skin Contact

Remove contaminated clothing. Wash the
affected area with plenty of soap and water. If

irritation persists, get medical advice.[2][3][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists,
seek medical attention.[2][3][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical advice.[3]
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Accidental Release Measures

In case of a spill, follow these procedures to clean up and contain the material.

Minor Spills:

Wear appropriate personal protective equipment.

Sweep up the spilled solid and place it in a suitable container for disposal.

Avoid generating dust.

Clean the spill area with a wet cloth.

Major Spills:

Evacuate the area.

Ensure adequate ventilation.

Contain the spill using an inert absorbent material.

Follow the same cleanup procedure as for minor spills.

Prevent the material from entering drains or waterways.

Fire-Fighting Measures

Methyl prolinate hydrochloride is a combustible solid but does not propagate flame with
difficulty.[1]

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon
dioxide (CO2), or water spray.[2][3][4]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[3][4]

» Hazardous Decomposition Products: In case of fire, toxic fumes may be released, including
nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.[2]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][3]

Toxicity Information

There is a notable lack of significant acute toxicological data in the available literature.[1]
Therefore, it should be handled with the standard precautions for a potentially hazardous
chemical.

Diagrams

The following diagrams illustrate key safety and handling workflows.

Click to download full resolution via product page

Caption: Workflow for responding to a methyl prolinate hydrochloride spill.
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Hazard Identification
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Caption: Logical relationship of hazard identification and risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554962#methyl-prolinate-hydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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